1-(7Z-hexadecenoyl)-2-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-sn-glycero-3-phosphocholine
Overview
Description
1-[(7Z)-hexadecenoyl]-2-[(5Z,8Z,11Z,14Z)-eicosatetraenoyl]-sn-glycero-3-phosphocholine is a 1,2-diacyl-sn-glycero-3-phosphocholine in which the acyl groups at C-1 and C-2 are 7Z-hexadecenoyl and 5Z,8Z,11Z,14Z-icosatetraenoyl respectively. It has a role as a mouse metabolite. It derives from a (Z)-hexadec-7-enoic acid and an arachidonic acid.
Scientific Research Applications
Synthesis and Analytical Developments
- The synthesis of phospholipids with specific fatty acid residues has been a key area of research. Zhu et al. (1999) synthesized phospholipids bearing conjugated oxo-polyunsaturated fatty acid residue, providing a basis for analytical systems to determine geometrical isomers in such compounds (Zhu et al., 1999).
Biochemical and Physiological Studies
- Sperling and Heinz (1993) investigated the use of isomeric sn-1-octadecenyl and sn-2-octadecenyl analogues of lysophosphatidylcholine for in-vitro studies on desaturation by plant microsomal membranes. This study highlighted the importance of these phospholipids in plant biochemistry (Sperling & Heinz, 1993).
Membrane Studies and Applications
- Yamauchi et al. (1991) synthesized a specific type of sn-glycero-3-phosphocholine for studies on Langmuir membranes. Their work contributes to understanding the properties of bipolar lipids in membrane formation (Yamauchi et al., 1991).
- Triba et al. (2006) examined the effects of lipid chain length and unsaturation on the stability of bicelles, a type of lipid membrane, through NMR studies. This research has implications for the design and understanding of lipid-based drug delivery systems (Triba et al., 2006).
Critical Micellar Concentration Studies
- Kramp et al. (1984) determined the critical micellar concentration of various phosphocholine compounds, including those similar to 1-(7Z-hexadecenoyl)-2-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-sn-glycero-3-phosphocholine, to understand their physical behavior in biological contexts (Kramp et al., 1984).
properties
Molecular Formula |
C44H78NO8P |
|---|---|
Molecular Weight |
780.1 g/mol |
IUPAC Name |
[(2R)-3-[(Z)-hexadec-7-enoyl]oxy-2-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C44H78NO8P/c1-6-8-10-12-14-16-18-20-21-22-23-25-27-29-31-33-35-37-44(47)53-42(41-52-54(48,49)51-39-38-45(3,4)5)40-50-43(46)36-34-32-30-28-26-24-19-17-15-13-11-9-7-2/h14,16,20-21,23-26,29,31,42H,6-13,15,17-19,22,27-28,30,32-41H2,1-5H3/b16-14-,21-20-,25-23-,26-24-,31-29-/t42-/m1/s1 |
InChI Key |
ZPJMUNXMKJHRFH-NWYCBROKSA-N |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC |
Canonical SMILES |
CCCCCCCCC=CCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC=CCC=CCC=CCC=CCCCCC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R,3R)-3,5,7-trihydroxy-2-[(2R,3R)-3-(4-hydroxy-3-methoxy-phenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]chroman-4-one; (2R,3R)-3,5,7-trihydroxy-2-[(2S,3S)-3-(4-hydroxy-3-methoxy-phenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]chroman-4-one](/img/structure/B1263618.png)
![1-tetradecanoyl-2-[(15Z)-tetracosenoyl]-sn-glycero-3-phosphocholine](/img/structure/B1263622.png)
